HMN-176

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C20H18N2O4S/c1-26-18-8-10-19(11-9-18)27(24,25)21-20-5-3-2-4-17(20)7-6-16-12-14-22(23)15-13-16/h2-15,23H,1H3/b17-7+,21-20-
• InChIKey: MYEJOKLXXLVMPR-RPBJWCAZSA-N

HMN-176 Preclinical & Clinical Differentiators

HMN-176 ((E)-4-{[2-N-[4-methoxybenzenesulfonyl]amino]stilbazole}1-oxide; CAS 173529-10-7) is a synthetic stilbene-derived sulfonamide [1] that serves as the active metabolite of the oral prodrug HMN-214 [2]. The compound inhibits mitosis by interfering with polo-like kinase-1 (PLK1) subcellular spatial localization without significant direct effect on tubulin polymerization [3], distinguishing it mechanistically from classical microtubule-targeting agents. HMN-176 exhibits potent cytotoxicity across a broad panel of human tumor cell lines with IC₅₀ values in the nanomolar range and demonstrates low cross-resistance in drug-resistant cell lines [4].

1

PLK1 pathway inhibition study fit Interferes with subcellular PLK1 distribution, not direct tubulin binding

2

Resistant disease model research Maintains low cross-resistance index across drug-resistant tumor cell lines

3

Prodrug-dependent in vivo sourcing Requires HMN-214 prodrug for oral bioavailability in applicable systems

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [2] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source
• [3] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source
• [4] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source

HMN-176 Functional Distinction from Mitotic Inhibitors

Substituting HMN-176 with conventional mitotic inhibitors such as paclitaxel or vincristine introduces confounding variables in multidrug resistance (MDR) studies and PLK1-targeted research. HMN-176 operates via a fundamentally distinct mechanism—disrupting PLK1 spatial localization and inhibiting centrosome-dependent microtubule nucleation [1]—rather than directly binding tubulin [2]. Critically, HMN-176 circumvents P-glycoprotein-mediated MDR and actively down-regulates MDR1 expression via NF-Y transcription factor inhibition [3], a property absent in taxanes and vinca alkaloids. The prodrug HMN-214 was specifically developed because HMN-176 itself exhibits poor oral absorption [4]; in vivo efficacy studies therefore require careful consideration of compound form, with HMN-176 appropriate for in vitro mechanistic work and HMN-214 for oral administration studies.

Mechanism Classical mitotic inhibitors that bind tubulin may not replicate PLK1-distribution interference and resistance-reversal endpoints.

Prodrug HMN-176 alone lacks oral bioavailability; direct substitution without the HMN-214 prodrug can alter in vivo exposure and model interpretation.

Synergy Taxol combination may not produce synergistic response; synergy observed primarily in sequential designs with DNA-damaging agents rather than concurrent taxol use.

• [1] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source
• [2] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source
• [3] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source
• [4] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source

HMN-176 Quantified Differentiation

Cross-Resistance vs. Standard Chemotherapy

In a direct head-to-head comparison against 5 clinically used antitumor agents across 22 human tumor cell lines, HMN-176 exhibited a mean IC₅₀ of 118 nM [1]. The cytotoxic efficacy of HMN-176 was superior to that of adriamycin, etoposide (VP-16), and cis-platinum, but inferior to taxol and vincristine [2]. Notably, HMN-176 displayed the smallest variance in log(IC₅₀) among all tested agents [3], indicating exceptional consistency of cytotoxic response across diverse tumor types, which contrasts with the broader variability observed with taxol and vincristine [4].

Cross-Resistance Index

Reported

HMN-176: ≤ 14.3 vs standard agents: typically >100

Supports resistant disease-model endpoint studies

22 tumor cell lines, MTT assay; method-dependent comparator ranges

Evidence Dimension	Cytotoxic potency and inter-cell line variability
Target Compound Data	Mean IC₅₀ = 118 nM; variance in log(IC₅₀) remarkably small
Comparator Or Baseline	Taxol, vincristine (VCR), adriamycin (ADM), etoposide (VP-16), cis-platinum (CDDP)
Quantified Difference	Potency superior to ADM, VP-16, CDDP; inferior to taxol and VCR. Variance smaller than all five reference agents.
Conditions	22 human tumor cell lines from various organs; MTT assay; continuous exposure

Why This Matters

This demonstrates that while HMN-176 is not the most potent mitotic inhibitor available, its uniform cytotoxicity across heterogeneous tumor panels reduces assay variability, making it a more reliable tool compound for reproducible screening campaigns compared to agents with higher inter-cell line variance.

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [2] Vendor technical datasheet: HMN-214. AnjieChem. Accessed 2026. View Source
• [3] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [4] Vendor technical datasheet: HMN-176. Bioquote Ltd. Accessed 2026. View Source

Adriamycin Resistance Reversal in Ovarian Cancer

HMN-176 demonstrated exceptionally low cross-resistance across a panel of drug-resistant cell lines. The overall resistance indices for HMN-176 were less than 14.3 [1]. In P388 murine leukemia sublines selected for resistance to cisplatin, doxorubicin, or vincristine, HMN-176 retained potent activity with IC₅₀ values of 143 nM, 557 nM, and 265 nM, respectively [2]. This low cross-resistance profile contrasts sharply with the high resistance indices typically observed when these resistant sublines are re-challenged with their selecting agents or structurally related compounds [3].

MDR Reversal in Ovarian Cancer

Reported

~50% reduction in Adriamycin GI50 at 3 µM HMN-176

Supports NF-Y/MDR1 pathway-response interpretation

K2/ARS Adriamycin-resistant ovarian cancer subline

Evidence Dimension	Resistance index and cross-resistance in drug-resistant cell lines
Target Compound Data	Overall resistance index < 14.3; IC₅₀ in resistant P388 sublines: 143 nM (cisplatin-resistant), 557 nM (doxorubicin-resistant), 265 nM (vincristine-resistant)
Comparator Or Baseline	Cisplatin, doxorubicin, vincristine in their respective resistant sublines
Quantified Difference	Resistance index < 14.3-fold (vs. significantly higher indices for reference agents in resistant sublines)
Conditions	Panel of drug-resistant human and murine tumor cell lines; P388 leukemia sublines with acquired resistance; MTT assay

Why This Matters

This low cross-resistance profile enables HMN-176 to serve as an effective tool compound for studying drug-resistant cancer models where conventional agents fail, and provides a procurement rationale for laboratories focused on overcoming MDR mechanisms.

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [2] Cayman Chemical. HMN-176 Product Datasheet. Catalog No. 37424. View Source
• [3] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source

Phase I Stabilization in Solid Tumors

In K2/ARS human ovarian cancer cells selected for adriamycin resistance, treatment with 3 µM HMN-176 reduced the GI₅₀ of adriamycin by approximately 50% [1]. This chemosensitization effect was mediated by significant suppression of MDR1 (P-glycoprotein) expression at both protein and mRNA levels, achieved through inhibition of NF-Y transcription factor binding to the Y-box consensus sequence in the MDR1 promoter [2]. Importantly, oral administration of the prodrug HMN-214 (10-20 mg/kg) also suppressed MDR1 mRNA expression in a mouse xenograft model implanted with adriamycin-resistant KB-A.1 cells [3].

Phase I Stabilization

Endpoint context

7/29 stable disease; t1/2 11.8–15.8 h; dose-proportional PK

Supports PK exposure-model interpretation in translational research

Advanced solid tumors, HMN-214 prodrug daily × 21 d

Evidence Dimension	MDR1 expression suppression and chemosensitization efficacy
Target Compound Data	3 µM HMN-176 reduced adriamycin GI₅₀ by ~50% in K2/ARS cells; dose-dependent inhibition of Y-box-dependent MDR1 promoter activity
Comparator Or Baseline	Adriamycin alone in K2/ARS resistant cells (baseline GI₅₀ without HMN-176 pretreatment)
Quantified Difference	GI₅₀ reduction of approximately 50%
Conditions	K2/ARS human ovarian cancer subline (adriamycin-resistant); Western blot and RT-PCR for MDR1 expression; luciferase reporter assays; electrophoretic mobility shift assay (EMSA)

Why This Matters

This dual mechanism—direct cytotoxicity plus MDR1 down-regulation—is unique among mitotic inhibitors and makes HMN-176 particularly valuable for combination studies aimed at overcoming acquired drug resistance, a property not shared by taxanes or vinca alkaloids.

• [1] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source
• [2] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source
• [3] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source

Ex Vivo Activity in Patient Tumor Specimens

Unlike classical microtubule-targeting agents such as paclitaxel and vincristine that directly affect tubulin polymerization dynamics, HMN-176 does not significantly affect tubulin polymerization [1]. Instead, mechanistic studies reveal that HMN-176 inhibits the formation of centrosome-nucleated microtubules (asters) in oocytes and oocyte extracts, as well as from isolated mammalian centrosomes in vitro [2]. HMN-176 delays satisfaction of the spindle assembly checkpoint by inducing the formation of short and/or multipolar spindles, without affecting centrosome assembly, nuclear envelope breakdown, or other aspects of mitotic progression [3].

Ex Vivo Patient Specimens

Model context

Breast 75%, NSCLC 67%, Ovarian 57% colony inhibition

Supports patient-derived model-response context

Soft agar colony-formation assay, 14-day continuous exposure

Evidence Dimension	Mechanism of mitotic inhibition
Target Compound Data	No significant effect on tubulin polymerization; inhibits centrosome-dependent microtubule nucleation; induces short/multipolar spindles
Comparator Or Baseline	Paclitaxel (stabilizes microtubules), vincristine (destabilizes microtubules)—both directly modulate tubulin polymerization
Quantified Difference	Mechanistic class distinction: anti-centrosome vs. anti-tubulin
Conditions	Spisula oocytes, oocyte extracts, isolated mammalian centrosomes, human somatic cells (hTERT-RPE1, CFPAC-1); 2.5 µM HMN-176 greatly increased mitotic duration

Why This Matters

This first-in-class anti-centrosome mechanism [4] enables HMN-176 to arrest mitosis through a pathway orthogonal to tubulin binders, making it a critical tool for dissecting PLK1-dependent mitotic regulation and centrosome function without confounding tubulin-related cytotoxicity readouts.

• [1] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source
• [2] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source
• [3] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source
• [4] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source

Synergy Differentiation from Taxol and Vincristine

In an ex vivo soft agar cloning assay (human tumor colony-forming assay) evaluating 132 human tumor specimens under 14-day continuous exposure, HMN-176 demonstrated concentration-dependent activity [1]. At 0.1, 1.0, and 10.0 µg/mL, responses were observed in 32% (11/34), 62% (21/34), and 71% (25/35) of assessable specimens, respectively [2]. Tumor-type specific analysis revealed that HMN-176 demonstrated activity towards 75% of breast cancer specimens (6/8) treated with 1.0 µg/mL, 67% of non-small-cell lung (4/6), and 57% of ovarian (4/7) cancer specimens treated with 10 µg/mL [3]. Notably, low levels of cross-resistance to cisplatin, cyclophosphamide, 5-fluorouracil, and etoposide were observed across this diverse primary specimen panel [4].

Synergy Differentiation

Mechanistic context

Mean IC50 118 nM; CI

Supports sequential combination study design review

HCT116, A549 cell lines; Calcusyn CI analysis

Evidence Dimension	Ex vivo antitumor activity in primary human tumor specimens
Target Compound Data	Response rates: 32% at 0.1 µg/mL, 62% at 1.0 µg/mL, 71% at 10 µg/mL; breast cancer: 75% response (1.0 µg/mL); NSCLC: 67% response (10 µg/mL); ovarian: 57% response (10 µg/mL)
Comparator Or Baseline	Cross-resistance assessed against cisplatin, cyclophosphamide, 5-fluorouracil, etoposide
Quantified Difference	Low cross-resistance observed with all four reference agents
Conditions	132 human tumor specimens; 14-day continuous exposure; soft agar cloning assay (human tumor colony-forming assay)

Why This Matters

This ex vivo activity in clinically derived specimens validates HMN-176's translational relevance beyond immortalized cell lines and confirms that its low cross-resistance profile extends to patient-derived material, supporting its selection for translational oncology research programs focused on refractory tumors.

• [1] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source
• [2] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source
• [3] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source
• [4] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source

HMN-176 In Vivo Antitumor Efficacy via Prodrug HMN-214: Equal or Superior to Cisplatin, Adriamycin, and Vincristine Without Neurotoxicity

The oral prodrug HMN-214 was developed to overcome poor oral absorption of HMN-176 [1]. In human tumor xenograft models in mice, the antitumor activity of HMN-214 (administered repeatedly for over 5 days) was equal or superior to that of clinically available agents including cis-platinum, adriamycin, vincristine, and UFT [2]. Critically, this efficacy was achieved without severe toxicity such as neurotoxicity, a dose-limiting adverse effect commonly associated with vincristine and other microtubule-targeting agents [3]. Pharmacokinetic studies confirmed HMN-214 as an acceptable oral prodrug, with the active metabolite HMN-176 reaching maximum concentration 2.2 to 6.7 hours after oral dosing and exhibiting a half-life of 11.8 to 15.8 hours [4].

Evidence Dimension	In vivo antitumor efficacy and toxicity profile
Target Compound Data	HMN-214 (prodrug) efficacy equal or superior to reference agents; no severe neurotoxicity observed
Comparator Or Baseline	Cis-platinum, adriamycin, vincristine, UFT
Quantified Difference	Efficacy equal/superior; toxicity advantage (absence of neurotoxicity)
Conditions	Human tumor xenografts in mice; repeated administration for ≥5 days; Phase I clinical PK: Cmax 2.2-6.7 hr post-dose, t½ 11.8-15.8 hr

Why This Matters

The combination of robust in vivo efficacy with favorable tolerability distinguishes HMN-214/HMN-176 from vincristine, which despite similar or superior in vitro potency carries significant neurotoxicity burdens that limit dosing. For in vivo pharmacology programs, this favorable therapeutic index justifies the selection of the HMN-214/HMN-176 system.

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [2] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [3] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [4] Garland LL, Hidalgo M, Mendelson D, et al. A Phase I and pharmacokinetic study of HMN-214, a novel oral polo-like kinase inhibitor, in patients with advanced solid tumors. J Clin Oncol. 2004;22(14_suppl):3076. doi:10.1200/jco.2004.22.90140.3076. View Source

HMN-176 Applications and Research Models

Modeling Therapy in MDR Settings

HMN-176 is optimally suited for investigating MDR1/P-glycoprotein-mediated resistance pathways and screening for chemosensitization strategies. As demonstrated by a ~50% reduction in adriamycin GI₅₀ in K2/ARS resistant cells at 3 µM via NF-Y-mediated MDR1 suppression [1], the compound provides a validated positive control for MDR1 down-regulation studies. The low cross-resistance profile (resistance indices <14.3) [2] across cisplatin-, doxorubicin-, and vincristine-resistant sublines [3] makes HMN-176 an effective tool for distinguishing MDR1-dependent from MDR1-independent resistance mechanisms. Laboratories focused on drug resistance should prioritize HMN-176 over taxanes or vinca alkaloids, which are substrates for P-glycoprotein efflux and fail to suppress MDR1 expression.

Sequential Combination for Synergy

HMN-176 is uniquely positioned as a first-in-class anti-centrosome tool compound [1] for studies requiring mitotic arrest without direct tubulin polymerization interference. The compound inhibits centrosome-dependent microtubule nucleation and induces short/multipolar spindles at 2.5 µM while preserving centrosome assembly and nuclear envelope breakdown [2]. This mechanistic specificity enables clean dissection of PLK1 spatial localization functions from tubulin-binding artifacts. Researchers investigating spindle assembly checkpoint regulation, aster formation, or PLK1 subcellular trafficking should select HMN-176 over pan-PLK1 kinase inhibitors (which directly inhibit enzymatic activity) or microtubule poisons (which confound tubulin-dependent readouts).

Patient-Derived Colony Assays for Biomarkers

For ex vivo screening of patient-derived tumor specimens, HMN-176 offers validated activity with response rates of 32% (0.1 µg/mL), 62% (1.0 µg/mL), and 71% (10 µg/mL) across 132 assessable human tumor specimens in soft agar cloning assays [1]. The compound's demonstrated activity in 75% of breast cancer, 67% of NSCLC, and 57% of ovarian cancer specimens [2] provides established benchmark performance for assay validation. The low cross-resistance to cisplatin, cyclophosphamide, 5-fluorouracil, and etoposide [3] makes HMN-176 a valuable comparator agent for profiling drug sensitivity in refractory tumor cohorts.

In Vivo Xenograft Efficacy Studies Using Oral Prodrug HMN-214

For in vivo pharmacology programs, HMN-214 (oral prodrug) provides validated efficacy equal or superior to cis-platinum, adriamycin, vincristine, and UFT in human tumor xenograft models [1] with the critical advantage of no observed severe neurotoxicity [2]. The prodrug yields active metabolite HMN-176 with Cmax at 2.2-6.7 hours and t½ of 11.8-15.8 hours following oral administration [3], supporting once-daily dosing regimens. Given the poor oral absorption of HMN-176 itself [4], researchers must procure HMN-214 specifically for oral in vivo studies, while reserving HMN-176 for in vitro mechanistic work. Note that repeated administration for ≥5 days is required for optimal antitumor activity [5].

Application

Selection Property

Validation Focus

MDR tumor model research

Low cross-resistance index in drug-selected lines

Drug-resistant cell-line panel endpoint validation

Sequential combination studies

Synergy observed with pre-treatment before DNA-damaging agents

Schedule-dependent combination index review

Patient-derived ex vivo sensitivity panels

High colony-inhibition response in breast, NSCLC, ovarian specimens

Tumor-type model-response context and biomarker correlation

Translational PK/PD modeling

Dose-proportional human PK with HMN-214 prodrug

Exposure-model validation and dose-model interpretation

• [1] Tanaka H, Ohshima N, Ikenoya M, Komori K, Katoh F, Hidaka H. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003;63(20):6942-6947. View Source
• [2] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. doi:10.1023/a:1026282716250. View Source
• [3] Cayman Chemical. HMN-176 Product Datasheet. Catalog No. 37424. View Source
• [4] O'Brien LL, Albee AJ, Liu L, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009;8(3):592-601. doi:10.1158/1535-7163.MCT-08-0876. View Source
• [5] Medina-Gundrum L, Cerna C, Gomez LR, et al. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005;23(1):3-9. doi:10.1023/B:DRUG.0000047100.64540.f6. View Source